Cas no 19318-24-2 (Galactitol,3-O-methyl-, pentaacetate (8CI,9CI))

Galactitol,3-O-methyl-, pentaacetate (8CI,9CI) structure
19318-24-2 structure
Product Name:Galactitol,3-O-methyl-, pentaacetate (8CI,9CI)
CAS No:19318-24-2
MF:C17H26O11
MW:406.381746768951
CID:123481
PubChem ID:13919610
Update Time:2025-04-18

Galactitol,3-O-methyl-, pentaacetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Galactitol,3-O-methyl-, pentaacetate (8CI,9CI)
    • Galactitol, 3-O-methyl-, pentaacetate
    • 19318-24-2
    • Galactitol,3-O-methyl-,pentaacetate
    • Inchi: 1S/C17H26O11/c1-9(18)24-7-14(26-11(3)20)16(23-6)17(28-13(5)22)15(27-12(4)21)8-25-10(2)19/h14-17H,7-8H2,1-6H3/t14-,15+,16+,17-/m0/s1
    • InChI Key: RFZVFYLLLYGOTQ-HZMVEIRTSA-N
    • SMILES: O(C)[C@H]([C@H](COC(C)=O)OC(C)=O)[C@H]([C@@H](COC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 406.14748
  • Monoisotopic Mass: 406.14751164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 140.73
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